Cas no 1146298-72-7 ((2-aminoquinolin-7-yl)acetic acid)

(2-Aminoquinolin-7-yl)acetic acid is a quinoline derivative featuring both an amino group at the 2-position and an acetic acid moiety at the 7-position. This structure imparts versatility as a building block in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and coordination compounds. The amino and carboxyl functional groups enable further derivatization, facilitating the synthesis of heterocyclic frameworks or metal-chelating ligands. Its rigid quinoline core contributes to stability and potential biological activity, making it valuable in medicinal chemistry research. The compound is typically handled under controlled conditions due to its reactive sites. High-purity grades are available for precision applications in catalysis and material science.

(2-aminoquinolin-7-yl)acetic acid structure

1146298-72-7 structure

Product Name:(2-aminoquinolin-7-yl)acetic acid

CAS No:1146298-72-7

MF:C₁₁H₁₀N₂O₂

MW:202.209302425385

CID:5954480

PubChem ID:39733734

Update Time:2025-05-19

(2-aminoquinolin-7-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- (2-aminoquinolin-7-yl)acetic acid
- 7-Quinolineacetic acid, 2-amino-
- 1146298-72-7
- 2-(2-aminoquinolin-7-yl)acetic acid
- 2-(2-aminoquinolin-7-yl)aceticacid
- SB71396
- Inchi： 1S/C11H10N2O2/c12-10-4-3-8-2-1-7(6-11(14)15)5-9(8)13-10/h1-5H,6H2,(H2,12,13)(H,14,15)
- InChI Key： IZLNOOKYITUHTL-UHFFFAOYSA-N
- SMILES： N1C2C(=CC=C(CC(O)=O)C=2)C=CC=1N

Computed Properties

Exact Mass: 202.074227566g/mol
Monoisotopic Mass: 202.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 76.2Å²

(2-aminoquinolin-7-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM241625-1g	2-(2-Aminoquinolin-7-yl)acetic acid	1146298-72-7	97%	1g	$1547	2021-08-04
Chemenu	CM241625-1g	2-(2-Aminoquinolin-7-yl)acetic acid	1146298-72-7	97%	1g	$1638	2022-09-04

(2-aminoquinolin-7-yl)acetic acid Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

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3. An easier analysis of complex mixtures with highly resolved and sensitivity enhanced 2D quantitative NMR: application to tracking sugar phosphates in plants†

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4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on (2-aminoquinolin-7-yl)acetic acid

Comprehensive Overview of (2-aminoquinolin-7-yl)acetic acid (CAS No. 1146298-72-7): Properties, Applications, and Research Insights

(2-aminoquinolin-7-yl)acetic acid (CAS No. 1146298-72-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound belongs to the quinoline derivatives family, characterized by a 2-aminoquinoline core linked to an acetic acid moiety. This combination imparts distinct chemical properties, making it a valuable intermediate in drug discovery and material science. Researchers have explored its potential in designing small-molecule inhibitors, fluorescent probes, and metal-chelating agents, aligning with current trends in targeted therapy and diagnostic tools.

The growing interest in quinoline-based compounds like (2-aminoquinolin-7-yl)acetic acid is driven by their versatility in medicinal chemistry. Recent studies highlight its role in modulating enzyme activity and interacting with biological targets, such as kinases and G-protein-coupled receptors (GPCRs). These applications resonate with popular search queries like "quinoline derivatives in drug development" and "acetic acid functionalized heterocycles." Furthermore, the compound's solubility profile and stability under physiological conditions make it a candidate for optimizing drug formulations, addressing common challenges in bioavailability.

From a synthetic perspective, CAS No. 1146298-72-7 is often synthesized via multistep organic reactions, including palladium-catalyzed cross-coupling or nucleophilic substitution. Its purification methods (e.g., column chromatography or recrystallization) are frequently discussed in academic forums, reflecting user searches such as "how to purify quinoline carboxylic acids." Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring compliance with industry standards for high-purity intermediates.

Beyond pharmaceuticals, (2-aminoquinolin-7-yl)acetic acid has niche applications in agrochemicals and material science. Its ability to form coordination complexes with transition metals is explored in catalysis and sensor development. This aligns with trending topics like "sustainable catalysis" and "bio-inspired materials," which dominate scientific literature and patent filings. Environmental considerations also drive interest in its biodegradability and low toxicity profile, key factors in green chemistry initiatives.

In summary, (2-aminoquinolin-7-yl)acetic acid exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from drug design to functional materials—cater to both academic and industrial demands. As research progresses, this compound is poised to address emerging challenges in precision medicine and sustainable technology, making it a subject of enduring relevance.